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Compound of Interest

Compound Name: Alachlor ESA

Cat. No.: B1208118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Alachlor
ESA (Ethanesulfonic Acid), a primary metabolite of the herbicide Alachlor. This document

consolidates key data, experimental methodologies, and metabolic pathways to serve as a vital

resource for professionals in research and development.

Core Chemical Properties
Alachlor ESA is a significant degradation product of the widely used herbicide Alachlor.

Understanding its chemical and physical characteristics is crucial for environmental monitoring,

toxicological assessment, and regulatory compliance.

General and Physicochemical Properties
Alachlor ESA, with the IUPAC name 2-[2,6-diethyl-N-(methoxymethyl)anilino]-2-

oxoethanesulfonic acid, is a white crystalline solid.[1] Its structure incorporates a sulfonic acid

group, which significantly increases its polarity and water solubility compared to its parent

compound, Alachlor.[1][2] This high water solubility makes it mobile in soil and susceptible to

leaching into groundwater.[1][2]

Table 1: General and Physicochemical Properties of Alachlor ESA
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Property Value Source(s)

IUPAC Name

2-[2,6-diethyl-N-

(methoxymethyl)anilino]-2-

oxoethanesulfonic acid

[1]

Synonyms
Alachlor ethanesulfonic acid,

MON 5775
[3]

CAS Number 142363-53-9 [1]

Molecular Formula C₁₄H₂₁NO₅S [1][4]

Molecular Weight 315.39 g/mol [1][4]

Physical State White crystalline solid [1]

Solubility in Water Highly soluble [1][2]

Melting Point

Data not available for Alachlor

ESA. >73°C (decomposes) for

Alachlor ESA sodium salt.

[5]

Boiling Point Data not available

pKa Data not available

Log Koc 2.26 [1]

Metabolic Pathway
Alachlor undergoes metabolism in the soil and in biological systems to form Alachlor ESA. The

primary pathway involves the initial conjugation of Alachlor with glutathione, followed by a

series of enzymatic reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17763508/
https://pubmed.ncbi.nlm.nih.gov/8921336/
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/alachloresaoxa.pdf
https://www.epa.gov/sites/default/files/2014-12/documents/45297801-alachlor-deg-ecm-water.pdf
https://pubmed.ncbi.nlm.nih.gov/17763508/
https://www.benchchem.com/product/b1208118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alachlor Alachlor-glutathione
conjugate

Glutathione S-transferase Alachlor-cysteine
conjugate

Sequential enzymatic
cleavage Alachlor ESAOxidation

Sample Preparation

Instrumental Analysis

Data Processing

Water or Soil Sample

Extraction
(for soil)

Filtration

Solid-Phase Extraction (SPE)

Evaporation &
Reconstitution

HPLC Separation

MS/MS Detection

Quantification

Reporting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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